CID 71355106

• CAS No.: 12136-38-8
• Molecular Formula: In3Tm
• Molecular Weight: 513.39 g/mol
• InChI: InChI=1S/3In.Tm
• InChI Key: XYGMJZQQUPYLMT-UHFFFAOYSA-N
• Canonical SMILES: [In].[In].[In].[Tm]

Description

The compound with the identifier “CID 71355106” is a chemical substance listed in the PubChem database

Preparation Methods

Synthetic Routes and Reaction Conditions

The preparation of CID 71355106 involves specific synthetic routes and reaction conditions. The synthesis typically starts with the selection of appropriate starting materials, followed by a series of chemical reactions under controlled conditions. The exact synthetic route and reaction conditions can vary depending on the desired purity and yield of the final product.

Industrial Production Methods

In industrial settings, the production of this compound may involve large-scale chemical processes. These processes are designed to optimize the efficiency and cost-effectiveness of the production. Common industrial methods include batch and continuous flow processes, which are carefully monitored to ensure consistent quality and safety.

Chemical Reactions Analysis

Types of Reactions

CID 71355106 undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group in the compound with another.

Common Reagents and Conditions

The reactions involving this compound typically require specific reagents and conditions. For example:

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens and nucleophiles.

Major Products

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation reactions may produce oxides, while reduction reactions may produce reduced forms of the compound.

Scientific Research Applications

CID 71355106 has a wide range of scientific research applications, including:

Chemistry: It is used as a reagent in various chemical reactions and as a standard for analytical techniques.

Biology: It is used in biological assays to study its effects on cellular processes.

Medicine: It is investigated for its potential therapeutic properties and as a lead compound for drug development.

Industry: It is used in the production of various industrial products, including polymers and coatings.

Mechanism of Action

The mechanism of action of CID 71355106 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets, which can include enzymes, receptors, and other proteins. This binding can modulate the activity of these targets, leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

CID 71355106 can be compared with other similar compounds to highlight its uniqueness. Some similar compounds include:

CID 63015: This compound has a similar chemical structure but different functional groups.

CID 63014: This compound is a salt mixture with similar properties.

Uniqueness

The uniqueness of this compound lies in its specific chemical structure and properties, which make it suitable for various applications that other similar compounds may not be able to achieve.

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique chemical properties and wide range of applications make it an important subject of study in chemistry, biology, medicine, and industry.